Ethyl 2-[(methoxycarbonyl)amino]-4-methylenetetrahydro-2-furancarboxylate

• Molecular Formula: C10H15NO5
• Molecular Weight: 229.23 g/mol
• IUPAC Name: ethyl 2-(methoxycarbonylamino)-4-methylideneoxolane-2-carboxylate
• InChI: InChI=1S/C10H15NO5/c1-4-15-8(12)10(11-9(13)14-3)5-7(2)6-16-10/h2,4-6H2,1,3H3,(H,11,13)
• InChI Key: QBJBBQROHOBZGL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CC(=C)CO1)NC(=O)OC

Description

Ethyl 2-[(methoxycarbonyl)amino]-4-methylenetetrahydro-2-furancarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as Ethyl MCTHF and has been synthesized using various methods. The following paper provides an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Ethyl MCTHF.

Mechanism of Action

The mechanism of action of Ethyl MCTHF is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines, reducing oxidative stress, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Ethyl MCTHF has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which can lead to the prevention of various chronic diseases. It has also been shown to induce apoptosis in cancer cells, leading to the potential use of Ethyl MCTHF as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl MCTHF in lab experiments include its high yield synthesis methods, its potential applications in various fields, and its anti-inflammatory, antioxidant, and anti-cancer properties. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For Ethyl MCTHF research include exploring its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Further research is also needed to fully understand its mechanism of action and potential side effects. Additionally, the development of new synthesis methods and the optimization of existing methods may lead to the production of higher yields of Ethyl MCTHF.

Synthesis Methods

Ethyl MCTHF can be synthesized using different methods, including the reaction of ethyl 2-oxo-4-phenylbutyrate with methyl carbamate and sodium hydride. Another method involves the reaction of ethyl 2-(bromomethyl)-4-methylenetetrahydrofuran-3-carboxylate with methyl carbamate in the presence of potassium carbonate. These methods have been optimized to produce high yields of Ethyl MCTHF.

Scientific Research Applications

Ethyl MCTHF has been studied for its potential applications in various fields, including medicine. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.